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CAS No.: 22555-00-6

Cat. No.: B1200474

Get Quote

Introduction

Iridium(III) complexes are emerging as powerful tools for bioimaging due to their unique

photophysical properties, including high photostability, large Stokes shifts, long

phosphorescence lifetimes, and tunable emission wavelengths from the visible to the near-

infrared (NIR) region.[1][2][3][4] These characteristics make them highly suitable for demanding

applications such as time-resolved imaging and multiplexing, which can minimize interference

from cellular autofluorescence.[2][5] This document provides detailed application notes and

protocols for the use of "click-ready" Iridium(III) complexes as bioimaging probes in

bioorthogonal metabolic labeling studies, particularly focusing on the visualization of glycans.

Key Advantages of Iridium(III) Probes:

Exceptional Photostability: Iridium(III) complexes exhibit remarkable resistance to

photobleaching compared to conventional organic fluorophores, enabling long-term imaging

experiments.[1][4]
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Large Stokes Shifts: The significant separation between their absorption and emission

maxima minimizes self-quenching and simplifies the design of multicolor imaging

experiments.[1][3]

Long Luminescence Lifetimes: Their long-lived phosphorescence allows for time-gated

imaging techniques, which effectively suppress short-lived background fluorescence from

biological samples, leading to a significantly improved signal-to-noise ratio.[1][2]

Tunable Photophysical Properties: The emission properties of Iridium(III) complexes can be

rationally designed and tuned by modifying their cyclometalating and ancillary ligands.[2][6]

Multimodal Detection: Beyond optical imaging, the presence of the iridium metal center

allows for quantification and high-resolution mapping using techniques like inductively

coupled plasma mass spectrometry (ICP-MS) and X-ray fluorescence nanoimaging (XRF-

NI).[5][7]

Application: Metabolic Labeling and Imaging of
Sialylated Glycoconjugates
A primary application of click-ready Iridium(III) complexes is the visualization of metabolically

labeled biomolecules. For instance, cells can be fed with a modified monosaccharide bearing a

bioorthogonal handle (e.g., an azide or alkyne group). This sugar is then incorporated into

cellular glycoconjugates through the cell's natural metabolic pathways. Subsequently, an

Iridium(III) probe functionalized with a complementary reactive group can be introduced to

specifically label these modified biomolecules via a click chemistry reaction, such as the

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC).[1][8] This strategy allows for the

imaging of newly synthesized (nascent) glycans.[5][9]

Logical Workflow for Metabolic Labeling and Imaging
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Cell Culture & Metabolic Labeling

Cell Fixation & Permeabilization

Bioorthogonal Ligation (Click Reaction)

Imaging & Analysis

Seed cells (e.g., HeLa)

Incubate with azido-sugar (e.g., ManNAz)

Fix cells (e.g., with PFA)

Permeabilize cells (e.g., with Triton X-100)

Add click-reaction cocktail:
- Alkyne-Iridium(III) probe

- Copper(I) catalyst
- Ligand

Wash cells

Mount coverslips Optional: Prepare for ICP-MS or XRF-NI

Image with confocal or PLIM microscope

Click to download full resolution via product page

Caption: Experimental workflow for metabolic labeling and imaging.
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Signaling Pathway: Sialic Acid Biosynthesis and
Labeling

ManNAc

Sialic Acid Biosynthetic Pathway

ManNAz (Azido-sugar analog)

SiaNAz

Cell-surface & Intracellular
Glycoconjugates

Azide-labeled Glycoconjugates

CuAAC
'Click' Reaction

Alkyne-Iridium(III) Probe

Iridium-labeled Glycoconjugates
(Luminescent)

Click to download full resolution via product page

Caption: Metabolic incorporation of an azido-sugar and subsequent bioorthogonal labeling.
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Quantitative Data of Click-Ready Iridium(III) Probes
The photophysical properties of Iridium(III) complexes can be fine-tuned. Below is a summary

of representative azide- and alkyne-functionalized probes.

Probe ID
Function
al Group

λabs (nm) λem (nm)
Stokes
Shift (nm)

Quantum
Yield (Φ)

Lifetime
(τ) (ns)

Probe 1 Alkyne 375 590 215 0.15 450

Probe 2 Azide 375 595 220 0.12 430

Probe 3c Alkyne ~405 ~600 ~195 - ~400-500

Data are representative and may vary based on the specific complex structure and solvent

environment. Data for Probe 3c is estimated from published figures.[7]

Experimental Protocols
Protocol 1: Metabolic Labeling of Sialylated
Glycoconjugates in Cultured Cells
This protocol describes the incorporation of an azido-sugar into the glycans of cultured

mammalian cells.

Materials:

HeLa cells (or other suitable cell line)

Complete cell culture medium (e.g., DMEM with 10% FBS)

N-azidoacetylmannosamine (ManNAz)

Phosphate-buffered saline (PBS), pH 7.4

Cell culture plates or coverslips

Procedure:
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Cell Seeding: Seed HeLa cells onto glass-bottom dishes or coverslips in a 24-well plate at a

density that will result in 60-80% confluency after the desired incubation period.[2]

Metabolic Labeling:

Prepare a stock solution of ManNAz in sterile PBS or culture medium.

Remove the existing culture medium from the cells.

Add fresh culture medium containing the desired final concentration of ManNAz (e.g., 25-

50 µM).

Incubate the cells for 24-48 hours at 37°C in a humidified 5% CO₂ incubator to allow for

metabolic incorporation of the azido-sugar.[7]

Protocol 2: Cell Fixation, Permeabilization, and
Bioorthogonal Ligation (CuAAC)
This protocol details the "click" reaction to conjugate the alkyne-functionalized Iridium(III) probe

to the azide-labeled glycans.

Materials:

Metabolically labeled cells (from Protocol 1)

4% Paraformaldehyde (PFA) in PBS

0.25% Triton X-100 in PBS

Click Reaction Cocktail (prepare fresh):

Alkyne-Iridium(III) probe (e.g., 1-10 µM final concentration)

Copper(II) sulfate (CuSO₄) (e.g., 1 mM final concentration)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand (e.g., 5 mM final concentration)

Sodium ascorbate (freshly prepared, e.g., 10 mM final concentration)
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PBS

Procedure:

Fixation:

Gently wash the cells twice with PBS.

Fix the cells by incubating with 4% PFA for 20 minutes at room temperature.[10]

Wash the fixed cells three times with PBS.

Permeabilization:

Incubate the cells with 0.25% Triton X-100 in PBS for 10 minutes at room temperature to

permeabilize the cell membranes.

Wash the cells three times with PBS.

Bioorthogonal Ligation (Click Reaction):

Prepare the click reaction cocktail by adding the components in the following order,

vortexing gently between each addition: CuSO₄, THPTA, Alkyne-Iridium(III) probe, and

finally sodium ascorbate. The sodium ascorbate reduces Cu(II) to the catalytic Cu(I)

species in situ.

Remove the PBS from the cells and add the click reaction cocktail.

Incubate for 30-60 minutes at room temperature, protected from light.

Washing:

Remove the click reaction cocktail and wash the cells three to five times with PBS to

remove unreacted probe and catalyst.

Protocol 3: Confocal and Photoluminescence Lifetime
Imaging (PLIM)
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This protocol outlines the imaging of cells labeled with the Iridium(III) probe.

Materials:

Labeled cells on coverslips (from Protocol 2)

Mounting medium (with or without DAPI for nuclear counterstaining)

Confocal laser scanning microscope (LSCM) or a microscope equipped for PLIM

Procedure:

Mounting: Invert the coverslip with the labeled cells onto a drop of mounting medium on a

microscope slide and seal the edges.

Confocal Imaging:

Place the slide on the microscope stage.

Excite the Iridium(III) probe using an appropriate laser line (e.g., 405 nm).[7]

Collect the emission over a broad range, typically with a long-pass filter (e.g., >500 nm),

taking advantage of the large Stokes shift.[5]

Acquire images, adjusting laser power and detector gain to obtain optimal signal-to-noise.

PLIM Imaging:

If using a PLIM system, use a pulsed laser for excitation (e.g., 405 nm).

Collect time-resolved emission data.

Analyze the data to generate lifetime images. This allows for the separation of the long-

lifetime Iridium(III) probe signal from short-lived autofluorescence.

Time-gating can be applied to selectively visualize photons arriving at different times after

the excitation pulse. For example, an "early" gate (e.g., <20 ns) can visualize short-lifetime
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species like DAPI or autofluorescence, while a "late" gate (e.g., 40-500 ns) will specifically

detect the long-lifetime Iridium(III) probe.[5][7]

Multimodal Analysis Workflow

Iridium-Labeled Cells

Optical Imaging Elemental Analysis

Confocal Microscopy (LSCM)
- Routine visualization

PLIM
- Multiplexing

- High signal specificity

ICP-MS
- Bulk quantification

XRF-Nanoimaging
- High-resolution elemental mapping

Click to download full resolution via product page

Caption: Multimodal analysis options for Iridium-labeled samples.[5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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